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Compound of Interest

Compound Name: Tanaproget

Cat. No.: B1681920

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with Tanaproget. The following procedures are
designed to ensure the safe handling, storage, and disposal of this potent, nonsteroidal
progesterone receptor agonist.

Hazard Identification and Personal Protective
Equipment (PPE)

While a specific Safety Data Sheet (SDS) for Tanaproget from all suppliers was not publicly
available, information from MedChemExpress indicates that an SDS is available upon request.
[1] Based on the nature of the compound as a potent pharmaceutical agent, the following PPE
is mandatory to prevent exposure.

Recommended Personal Protective Equipment (PPE) for Handling Tanaproget:
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PPE Category Item Specifications

Double gloving is
) o recommended. Ensure gloves
Hand Protection Nitrile Gloves )
are regularly inspected for

tears or contamination.

Must provide a complete seal
_ around the eyes to protect
Eye Protection Safety Goggles )
from splashes or airborne

particles.

A buttoned lab coat is required.

For procedures with a higher
Body Protection Laboratory Coat risk of splashes, a chemically

resistant apron or gown should

be worn over the lab coat.

All handling of Tanaproget

powder or solutions should be
Respiratory Protection Fume Hood performed in a certified

chemical fume hood to

minimize inhalation risk.

Safe Handling and Operational Workflow

Adherence to a strict operational workflow is critical to minimize the risk of exposure and
contamination. The following diagram outlines the essential steps for safely handling
Tanaproget in a laboratory setting.
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Preparation
- Verify fume hood certification.
- Assemble all necessary equipment and reagents.
- Don appropriate PPE.

Proceed to

Weighing
- Use a dedicated, clean weighing vessel.
- Tare the balance with the vessel.
- Carefully transfer the required amount of Tanaproget.

Proceed to

Solubilization
- Add solvent to the vessel containing Tanaproget.
- Gently swirl or vortex to dissolve.
- Ensure the container is sealed.

Proceed to

Experimentation
- Conduct all experimental procedures within the fume hood.
- Avoid generating aerosols.

fter experiment

Decontamination
- Wipe down all surfaces and equipment with an appropriate deactivating solution (e.g., 10% bleach solution followed by 70% ethanol).
- Properly dispose of all contaminated consumables.

After decontamination

Waste Disposal
- Segregate waste into designated, labeled containers (solid and liquid).
- Follow institutional guidelines for hazardous chemical waste disposal.

Final step

PPE Removal & Personal Hygiene
- Remove PPE in the correct order to avoid self-contamination.
- Wash hands thoroughly with soap and water.

Click to download full resolution via product page

Caption: Safe Handling Workflow for Tanaproget.
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Experimental Protocols

Preparation of a Stock Solution (Example)

o Calculate the required mass of Tanaproget based on the desired concentration and final
volume of the stock solution.

o Weigh the Tanaproget powder inside a chemical fume hood using an analytical balance.
o Transfer the weighed powder to a sterile, conical tube or vial.

» Add the appropriate volume of solvent (e.g., DMSO) to the tube.

» Vortex or sonicate the solution until the Tanaproget is completely dissolved.

o Store the stock solution at the recommended temperature, typically -20°C or -80°C, in a
clearly labeled, sealed container.

Disposal Plan

Proper disposal of Tanaproget and contaminated materials is essential to prevent
environmental contamination and accidental exposure.

Waste Segregation and Disposal Procedures:
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Waste Type Container Disposal Procedure

Includes contaminated gloves,
bench paper, pipette tips, and
) weighing boats. The bag must
Solid Waste Labeled Hazardous Waste Bag )
be sealed and placed in a
designated hazardous waste

container.

Includes unused Tanaproget
solutions and contaminated
o Labeled Hazardous Liquid solvents. The container must
Liquid Waste ) )
Waste Container be kept sealed when not in use
and stored in secondary

containment.

Includes needles and syringes

] used for handling Tanaproget
Puncture-Resistant Sharps ] ]
Sharps Waste ] solutions. The container must
Container
be clearly labeled as

hazardous chemical waste.

All waste must be disposed of in accordance with institutional and local regulations for
hazardous chemical waste.

Emergency Procedures

Spill Response:

Evacuate the immediate area of the spill.

o Alert colleagues and the laboratory supervisor.

« |f safe to do so, contain the spill using a chemical spill kit. Cover liquid spills with absorbent
material and solid spills with a damp cloth to avoid generating dust.

o Decontaminate the spill area thoroughly with a 10% bleach solution, followed by a 70%
ethanol wash.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681920?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

e Collect all contaminated materials in a sealed, labeled hazardous waste bag for disposal.

Personnel Exposure:

o Skin Contact: Immediately wash the affected area with copious amounts of soap and water
for at least 15 minutes. Remove contaminated clothing.

o Eye Contact: Immediately flush the eyes with a gentle, steady stream of water for at least 15
minutes, holding the eyelids open.

¢ |nhalation: Move the individual to fresh air.

In all cases of personnel exposure, seek immediate medical attention and report the incident to
the appropriate institutional safety office.

By adhering to these safety and logistical guidelines, researchers can minimize the risks
associated with handling the potent pharmaceutical compound, Tanaproget, and ensure a safe
laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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